Cas no 2228291-16-3 (4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline
• CAS No: 2228291-16-3
• MF: C₁₁H₁₄F₄N₂
• MW: 250.235876560211
• CID: 5842314
• PubChem ID: 165852039
• Update Time: 2025-10-05

4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline
• EN300-1952310
• 2228291-16-3

• Inchi： 1S/C11H14F4N2/c1-17(2)10-4-3-7(5-9(10)12)8(6-16)11(13,14)15/h3-5,8H,6,16H2,1-2H3
• InChI Key： RNRASJCKYQQXFN-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C(C=1)F)N(C)C)(F)F

Computed Properties

• Exact Mass: 250.10931110g/mol
• Monoisotopic Mass: 250.10931110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline

Introduction to 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228291-16-3)

4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228291-16-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its trifluoromethyl and fluoro substituents, which confer it with distinct physicochemical properties and biological activities.

The chemical structure of 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline consists of a substituted aniline core with a trifluoromethylated amino group attached to the benzene ring. The presence of these functional groups not only enhances the compound's solubility and stability but also modulates its interactions with biological targets. The amino group provides a site for further functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline as a lead compound for the development of novel therapeutic agents. One notable area of research is its use as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have explored its ability to inhibit kinases, which are key enzymes implicated in various cancers and inflammatory disorders.

In addition to its potential as an enzyme inhibitor, 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline has shown promise in the field of neuropharmacology. Studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. Its ability to modulate neurotransmitter systems makes it a candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline involves several well-established organic reactions. One common approach is the nucleophilic substitution of a trifluoromethylated halide with an appropriate amine followed by subsequent functionalization steps to introduce the fluoro and dimethylamino groups. The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product.

To ensure the safety and efficacy of compounds derived from 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline, extensive preclinical testing is essential. This includes in vitro assays to evaluate cytotoxicity and selectivity against target proteins, as well as in vivo studies to assess pharmacokinetics and toxicity profiles. These data are critical for advancing promising candidates into clinical trials.

Clinical trials are currently underway to evaluate the therapeutic potential of compounds derived from 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline. Early results have been encouraging, with several compounds showing favorable safety profiles and preliminary evidence of efficacy in treating various diseases. However, further research is needed to fully understand their mechanisms of action and optimize their therapeutic benefits.

In conclusion, 4-(3-amino-1,1,1-trifluoropropan-2-yl)-2-fluoro-N,N-dimethylaniline (CAS No. 2228291-16-3) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting a range of diseases. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and development.